Cas no 33982-92-2 (6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione)

6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione structure
33982-92-2 structure
Product Name:6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione
CAS No:33982-92-2
MF:C11H12O2
MW:176.211783409119
CID:918623
PubChem ID:269316
Update Time:2025-04-19

6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4a,5,8,8a-tetrahydronaphthalene-1,4-dione
    • 1,4-Dioxo-2-methyl-1,4,4a,5,8,8a-hexahydro-naphthalin
    • 1,4-Naphthoquinone, 4a,5,8,8a-tetrahydro-6-methyl-
    • 6-Methyl-4a,5,8,8a-tetrahydro-naphtho-1,4-chinon
    • 6-methyl-5,8,9,10-tetrahydro-1,4-naphtoquinone
    • AC1L6M6O
    • AC1Q6COC
    • AG-J-14511
    • AR-1B7934
    • CTK4H1560
    • KST-1B3359
    • NSC110041
    • 1, 4a,5,8,8a-tetrahydro-6-methyl-
    • NSC-110041
    • DTXSID90296591
    • 6-methyl-4a,5,8,8a-tetrahydro-1,4-naphthalenedione
    • 33982-92-2
    • Inchi: 1S/C11H12O2/c1-7-2-3-8-9(6-7)11(13)5-4-10(8)12/h2,4-5,8-9H,3,6H2,1H3
    • InChI Key: NHJJSOMKTLLJIX-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2CC=C(C)CC21)=O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.129
  • Boiling Point: 303.6°C at 760 mmHg
  • Flash Point: 113.4°C
  • Refractive Index: 1.532
  • PSA: 34.14
  • LogP: 1.66690
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